Cas no 1932281-42-9 ((2R)-1,4-dioxane-2-carboxylic acid)

• Product Name: (2R)-1,4-dioxane-2-carboxylic acid
• CAS No: 1932281-42-9
• MF: C₅H₈O₄
• MW: 132.114622116089
• MDL: MFCD26954725
• CID: 2950843
• PubChem ID: 28952359
• Update Time: 2025-10-28

(2R)-1,4-dioxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1,4-Dioxane-2-carboxylic acid
• (R)-[1,4]Dioxane-2-carboxylic acid
• (R)-[1,4Dioxane-2-carboxylic acid
• (2R)-1,4-dioxane-2-carboxylic acid
• EN300-7021810
• (R)-1,4-dioxane-2-carboxylicacid
• MFCD26954725
• 1932281-42-9
• SCHEMBL19551026
• CS-0162226
• AKOS030524118
• DS-19528
• F31034

• MDL： MFCD26954725
• Inchi： 1S/C5H8O4/c6-5(7)4-3-8-1-2-9-4/h4H,1-3H2,(H,6,7)/t4-/m1/s1
• InChI Key： VGBAYGFELCUXBS-SCSAIBSYSA-N
• SMILES： O1CCOC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 132.04225873g/mol
• Monoisotopic Mass: 132.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: -0.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 288.5±35.0°C at 760 mmHg
• Flash Point: 129.1±19.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2R)-1,4-dioxane-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on (2R)-1,4-dioxane-2-carboxylic acid

Comprehensive Analysis of (2R)-1,4-Dioxane-2-carboxylic Acid (CAS No. 1932281-42-9): Properties, Applications, and Industry Trends

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, (2R)-1,4-dioxane-2-carboxylic acid (CAS 1932281-42-9) has garnered significant attention due to its unique chiral structure and versatile applications. This compound, characterized by its dioxane ring and carboxylic acid functional group, serves as a critical building block in asymmetric synthesis and drug development. Researchers and manufacturers are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes.

The stereospecific (2R)-configuration of this molecule makes it particularly valuable for designing chiral catalysts and biologically active compounds. Recent studies highlight its role in developing novel enzyme inhibitors and small-molecule therapeutics, addressing current demands in precision medicine. With the pharmaceutical industry's growing focus on targeted drug delivery systems, the demand for high-purity 1932281-42-9 has surged, as evidenced by increased search queries for "buy (2R)-1,4-dioxane-2-carboxylic acid" and "CAS 1932281-42-9 suppliers."

From a synthetic chemistry perspective, the compound's 1,4-dioxane scaffold offers exceptional stability while maintaining reactivity at the alpha-position of the carboxylic group. This dual characteristic enables diverse derivatization pathways, making it a favorite among medicinal chemists working on structure-activity relationship (SAR) studies. Analytical techniques like HPLC and NMR spectroscopy confirm its high enantiomeric purity (>99% ee), a crucial parameter for regulatory compliance in GMP manufacturing.

Market intelligence reveals rising interest in "chiral auxiliaries for asymmetric synthesis" and "non-toxic solvent alternatives" – areas where (2R)-1,4-dioxane-2-carboxylic acid demonstrates remarkable potential. Its compatibility with water-miscible solvents addresses formulation challenges in bioconjugation chemistry, while its metabolic stability supports applications in prodrug design. These attributes explain the compound's growing presence in patent filings related to biodegradable materials and controlled-release formulations.

Quality control protocols for CAS 1932281-42-9 emphasize rigorous testing for residual solvents and heavy metal content, reflecting industry standards for pharmaceutical-grade intermediates. Advanced purification methods such as supercritical fluid chromatography ensure batch-to-batch consistency, a key concern for researchers troubleshooting "reproducibility issues in chiral synthesis." The compound's crystalline form at room temperature facilitates handling and storage, unlike many liquid-phase chiral compounds requiring specialized containment.

Emerging applications in material science leverage the molecule's ability to form hydrogen-bonded networks, creating novel supramolecular architectures for sensor technologies. This interdisciplinary potential has sparked academic collaborations investigating "chiral dopants for liquid crystals" and "metal-organic frameworks (MOFs)," frequently mentioned in recent conference proceedings. Such developments position (2R)-1,4-dioxane-2-carboxylic acid at the intersection of multiple high-growth research domains.

Regulatory landscapes continue to evolve, with updated guidelines on genotoxic impurity control impacting synthesis routes for 1932281-42-9. Manufacturers now prioritize atom-economical processes and catalytic asymmetric methods over traditional resolution techniques, responding to both environmental concerns and cost pressures. These innovations have reduced typical process mass intensity (PMI) values by 40-60% compared to first-generation syntheses.

The compound's logP value (-0.3 to 0.2) and aqueous solubility (>50 mg/mL) make it particularly valuable for developing water-soluble bioactive molecules, addressing a persistent challenge in drug formulation. These physicochemical properties explain its inclusion in recent studies on "polar group incorporation strategies" and "solubility enhancement techniques," frequently searched topics in medicinal chemistry forums.

Looking ahead, the integration of continuous flow chemistry for producing (2R)-1,4-dioxane-2-carboxylic acid promises to revolutionize scale-up processes, with pilot plants already demonstrating 24/7 operation capabilities. This aligns with industry 4.0 initiatives seeking to implement automated synthesis platforms and real-time analytics for chiral intermediates. Such technological advancements ensure this versatile compound will remain at the forefront of innovative chemical solutions across multiple industries.